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Compound of Interest

5-Amino-2-methoxypyridine-4-
Compound Name:
carboxylic acid

Cat. No.: B112161

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-2-methoxypyridine-4-carboxylic acid is a substituted pyridine derivative with the
chemical formula C7HsN20s. This technical overview consolidates the publicly available
information for this compound. Despite its potential as a building block in medicinal chemistry
and materials science, detailed experimental data and biological studies appear to be limited in
the current scientific literature. This document provides a summary of its basic properties and
identifies the significant gaps in publicly accessible research.

Molecular Structure and Properties

The fundamental properties of 5-Amino-2-methoxypyridine-4-carboxylic acid are
summarized in the table below. These data have been aggregated from various chemical
supplier databases.
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Property Value Source
CAS Number 183741-91-5 [1]
Molecular Formula C7HsN20s3 [1]
Molecular Weight 168.15 g/mol [1]
SMILES EOClzNC:C(C(:Cl)C(:O)O) (]

Spectroscopic Data

A thorough search of scientific databases did not yield publicly available experimental
spectroscopic data such as *H NMR, 13C NMR, Infrared (IR), or Mass Spectrometry (MS) for 5-
Amino-2-methoxypyridine-4-carboxylic acid. While some suppliers indicate the availability
of such data upon request, it is not published in peer-reviewed literature or open-access
databases.

For illustrative purposes, a generalized workflow for acquiring and analyzing spectroscopic data
for a novel pyridine derivative is presented below.
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Figure 1. A generalized workflow for the spectroscopic analysis of a novel chemical compound.

Experimental Protocols

Detailed experimental protocols for the synthesis of 5-Amino-2-methoxypyridine-4-
carboxylic acid are not readily available in the published literature. General methods for the
synthesis of aminopyridine carboxylic acids often involve multi-step processes. A hypothetical
synthetic pathway, based on common organic chemistry reactions for similar structures, is
depicted below. This diagram is for illustrative purposes only and does not represent a

validated experimental protocol.
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Figure 2. A hypothetical, generalized synthetic pathway for an aminopyridine carboxylic acid.
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Biological Activity and Signaling Pathways

No specific biological activities or associations with cellular signaling pathways for 5-Amino-2-
methoxypyridine-4-carboxylic acid have been reported in the accessible scientific literature.
Pyridine derivatives, in general, are known to exhibit a wide range of biological activities, and
this class of compounds is an area of active research in drug discovery. The potential biological
relevance of this specific molecule remains to be investigated.

A conceptual diagram illustrating how a novel small molecule might be screened for biological

activity is provided below.
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Figure 3. A conceptual workflow for the biological screening of a novel compound.

Conclusion
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5-Amino-2-methoxypyridine-4-carboxylic acid is a chemical entity for which basic identifying
information is available, primarily from commercial suppliers. However, a significant gap exists
in the public domain regarding its detailed chemical and biological properties. There is a lack of
published experimental protocols for its synthesis, comprehensive spectroscopic data for
structural confirmation, and studies on its potential biological activities. For researchers and
drug development professionals, this compound represents a largely unexplored molecule.
Further investigation would be required to elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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